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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the boiling point and other key physical
properties of Cyclopentanecarbaldehyde (CAS No: 872-53-7). It includes a standardized
experimental protocol for boiling point determination via simple distillation and a workflow
diagram for the procedure.

Physicochemical Data for
Cyclopentanecarbaldehyde

The following table summarizes the key quantitative data for cyclopentanecarbaldehyde.
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Property Value Source(s)
Boiling Point 140-141 °C [11[2][3][41[5]
140 °C [6]
Density 0.919 g/mL at 25 °C [1112][31[41[5]
Refractive Index n20/D 1.4430 [L1121[31[4115]
Flash Point 28.3 °C (82.9 °F) - closed cup [3][5][6]
Molecular Formula CeH100 [6]
Molecular Weight 98.14 g/mol [41151[6]
Appearance C.:Ieér colorless to light yellow 2104]
liquid
Storage Temperature 2-8°C [L1[3][4][5][6]

Experimental Protocol: Boiling Point Determination
by Simple Distillation

This section details a generalized but comprehensive methodology for determining the boiling
point of a liquid compound such as cyclopentanecarbaldehyde at atmospheric pressure.
Simple distillation is suitable for purifying and identifying compounds that are thermally stable
and do not have other volatile components with close boiling points.[5][7]

Objective: To determine the boiling point of a liquid sample by measuring the temperature of its
vapor as it condenses during distillation.[7]

Apparatus:
e Round-bottom distillation flask
e Heating mantle or sand bath

e Clamps and stand
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« Distillation head (still head)

e Thermometer and adapter

o Condenser (Liebig or similar)

e Receiving flask (e.g., Erlenmeyer flask)
» Boiling chips or a magnetic stir bar

e Tubing for condenser water

e Barometer

Procedure:

e Apparatus Assembly:

o Place 5-10 mL of the liquid sample (e.g., cyclopentanecarbaldehyde) into a clean, dry
round-bottom flask.[3]

o Add a few boiling chips or a stir bar to the flask to ensure smooth boiling.
o Securely clamp the flask to a stand over the heating source.
o Fit the distillation head into the neck of the flask.

o Insert the thermometer into the adapter at the top of the distillation head. The top of the
thermometer bulb should be positioned slightly below the side arm leading to the
condenser to accurately measure the temperature of the vapor entering the condenser.[3]

o Attach the condenser to the side arm of the distillation head and secure it with a clamp.

o Connect the lower inlet of the condenser jacket to a cold water source and run a tube from
the upper outlet to a drain.

o Place the receiving flask at the end of the condenser to collect the distillate.[3]

¢ Distillation Process:
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o Turn on the cooling water to the condenser, ensuring a gentle, steady flow.
o Begin heating the distillation flask gently.
o Observe the liquid as it begins to boil and the vapor rises into the distillation head.

o Monitor the thermometer. The temperature will rise and then stabilize as the vapor reaches
thermal equilibrium with the condensing liquid.[2]

o Record the temperature when it is constant and the distillate is being collected in the
receiving flask at a steady rate (approximately 1-2 drops per second).[2] This stable
temperature is the boiling point of the liquid.

o ltis crucial that the thermometer bulb remains wet with condensing liquid to obtain an
accurate reading.[2]

» Data Recording and Completion:

o

Record the stable temperature reading as the observed boiling point.

[¢]

Record the ambient atmospheric pressure from a barometer, as boiling point is pressure-
dependent.[6]

[¢]

Stop heating once a small amount of liquid remains in the distillation flask; never distill to
dryness.[2]

[¢]

Allow the apparatus to cool completely before disassembling.

Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point.
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Caption: Workflow for Boiling Point Determination by Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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